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Compound of Interest

Compound Name: 2-Ethylhexanamide

Cat. No.: B1203107

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexanamide, with a CAS number of 4164-92-5, is a primary amide derivative of 2-
ethylhexanoic acid.[1] Also known as ethylbutylacetamide, this organic compound is
recognized for its role as a versatile chemical intermediate and its potential biological activities.
Its unique branched alkyl structure and amide functional group impart specific physicochemical
properties that make it a subject of interest in various fields, including organic synthesis,
materials science, and pharmacology. This guide provides a comprehensive technical overview
of 2-Ethylhexanamide, summarizing its properties, synthesis, applications, and known
biological interactions, with a focus on data relevant to research and development
professionals.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethylhexanamide is presented in Table
1. These properties are crucial for understanding its behavior in various experimental and
industrial settings.
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Property Value Reference(s)

CAS Number 4164-92-5 [2]

Molecular Formula CsH17NO [1][2]

Molecular Weight 143.23 g/mol [11[2]

IUPAC Name 2-ethylhexanamide [2]

Synonyms Ethylbuty!acetamide, 2-Ethyl- 2]
hexanamide

Appearance Solid (at standard conditions)

Melting Point 101-104 °C [1]

Boiling Point 274.6 °C at 760 mmHg [1]

Density 0.885 g/cm? (estimated) [1]

Water Solubility 4.4 g/L (at 37 °C)

LogP (Octanol-Water Partition

Coefficient) 24 s

Flash Point 119.9°C [1]

Vapor Pressure 0.00535 mmHg at 25 °C

Synthesis and Manufacturing

The primary route for synthesizing 2-Ethylhexanamide is through the amidation of 2-
ethylhexanoic acid. The most common industrial method involves a two-step process where 2-
ethylhexanoic acid is first converted to its more reactive acid chloride derivative using a
chlorinating agent like thionyl chloride (SOCI2). The resulting 2-ethylhexanoyl chloride is then
reacted with ammonia or a primary amine to form the amide.[1] This reaction typically proceeds
with high yields, ranging from 80-95%, at temperatures between 0-25 °C.[1]

Alternatively, continuous flow synthesis methods, including microwave-assisted techniques, are
being explored to offer more environmentally friendly and efficient production.[1] These
methods can achieve yields of 85-95% with significantly reduced reaction times.[1]
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A logical workflow for a common laboratory-scale synthesis approach is depicted below.
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General Synthesis Workflow for 2-Ethylhexanamide.

Chemical Reactivity and Downstream Synthesis

2-Ethylhexanamide serves as a crucial intermediate in the synthesis of other valuable organic
compounds. Its primary amide group can undergo several key transformations.

4.1 Dehydration to Nitrile One of the most significant applications of 2-Ethylhexanamide is its
use as a precursor to 2-ethylhexanonitrile. This conversion is achieved through a dehydration
reaction, commonly employing agents like thionyl chloride (SOCI2) or phosphorus pentoxide
(P205).[3] The reaction with thionyl chloride in a solvent such as dry benzene is reported to
yield 86-94% of the nitrile.[1]

Experimental Protocol: Synthesis of 2-
Ethylhexanonitrile from 2-Ethylhexanamide

This protocol is based on established procedures for the dehydration of primary amides.[3]

o Materials:

o

2-Ethylhexanamide (1.0 equivalent)

[¢]

Thionyl chloride (SOCI2) (1.5 equivalents)

[¢]

Anhydrous benzene (solvent)

Crushed ice and water

[e]

o

50% Potassium hydroxide (KOH) solution
e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
2-Ethylhexanamide in anhydrous benzene.

o Slowly add thionyl chloride to the stirred solution. The reaction may be exothermic and
require initial cooling.
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o Heat the reaction mixture to 75-80 °C and maintain for approximately 4.5 hours.[1] Use a
gas trap to manage the evolved SOz and HCI gases.

o After the reaction is complete, cool the mixture to room temperature.

o Carefully pour the reaction mixture over a mixture of crushed ice and water to decompose
excess thionyl chloride.

o With continued cooling and stirring, neutralize the mixture by adding cold 50% potassium
hydroxide solution until it is alkaline.

o Transfer the mixture to a separatory funnel. Separate the organic (benzene) layer.

o Wash the organic layer with a dilute base (e.g., sodium bicarbonate solution) followed by a
brine wash.

o Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and remove
the solvent under reduced pressure.

o The crude product can be purified by vacuum distillation to yield pure 2-ethylhexanonitrile.

The workflow for this conversion is visualized below.
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Workflow for Dehydration of 2-Ethylhexanamide to 2-Ethylhexanonitrile.
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4.2 Other Reactions 2-Ethylhexanamide can also undergo:

e Reduction: The amide group can be reduced to a primary amine, 2-ethylhexylamine, using
strong reducing agents like lithium aluminum hydride (LiAIH4).[1]

o Oxidation: Under certain conditions, it can be oxidized back to 2-ethylhexanoic acid or to 2-
ethylhexanonitrile.[1]

Applications

The applications of 2-Ethylhexanamide and its derivatives are diverse, spanning several
industries.
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Application Area Description Reference(s)

Serves as a key intermediate
for producing 2-
) ) ethylhexanonitrile, which is a
Organic Synthesis o [1][3]
precursor for plasticizers,
surfactants, and corrosion

inhibitors.

N,N-dialkyl derivatives are

investigated as specialized

extractants for the separation
Hydrometallurgy . _ [1]

of actinides, such as uranium

and plutonium, from spent

nuclear fuel.

Used in the synthesis of
Materials Science specialized dyes and [1]

fluorescent ligands.

Investigated for potential

therapeutic effects due to its
Pharmaceutical Research biological activity, including [1]

antiepileptic properties and

enzyme inhibition.

Has been employed as a
Analytical Chemistry stationary phase in gas [1]

chromatography.

Biological Activity and Drug Development Potential

2-Ethylhexanamide has been noted for its biological activity, which presents potential avenues
for drug development.

6.1 Enzyme Inhibition The compound is reported to interact with and inhibit carbonic anhydrase
2, an enzyme critical for maintaining acid-base balance in biological systems.[1] Carbonic
anhydrase inhibitors are used to treat conditions like glaucoma, epilepsy, and altitude sickness.
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[2] The inhibition of this enzyme by 2-Ethylhexanamide could disrupt metabolic processes
involving the transport of carbon dioxide and bicarbonate.[1]

It is also reported to interact with amide hydrolases, such as fatty acid amide hydrolase
(FAAH).[1] FAAH is responsible for the degradation of endocannabinoids like anandamide.[4]
Inhibitors of FAAH are investigated for their potential analgesic, anti-inflammatory, and
anxiolytic effects. The specific mechanism and potency of 2-Ethylhexanamide as an inhibitor
for these enzymes require further detailed investigation.

A simplified representation of the role of carbonic anhydrase is provided below.
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\J
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2-Ethylhexanamide
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/
/
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Click to download full resolution via product page

Carbonic Anhydrase Catalyzed Reaction and Inhibition.

6.2 Antiepileptic Activity Studies in animal models have indicated that 2-Ethylhexanamide
possesses antiepileptic activity. It is metabolized by the liver, and its anticonvulsant effects may
be linked to its interaction with chloride ions.[1] This suggests potential as a lead compound for

the development of new antiepileptic drugs.

Toxicology and Safety

The available toxicological data for 2-Ethylhexanamide is limited. However, GHS hazard
classifications indicate potential risks that must be managed in a laboratory or industrial setting.
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7.1 Human Health and Safety According to the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals, 2-Ethylhexanamide is associated with the following

hazards:
Hazard Code Hazard Statement Classification Reference(s)
] Acute Toxicity, Oral
H302 Harmful if swallowed [2]
(Category 4)
o Skin Irritation
H315 Causes skin irritation [2]
(Category 2)
Causes serious eye Eye Irritation
H319 o [2]
irritation (Category 2A)
Specific Target Organ
) Toxicity — Single
May cause respiratory
H335 Exposure (Category [2]

irritation .
3), Respiratory Tract

Irritation

Specific LDso values for 2-Ethylhexanamide are not readily available in the public domain. For
a related compound, N,2-Diethylhexanamide, the lowest published lethal dose (LDLO) in rats
via the intraperitoneal route was reported as 250 mg/kg.[5] The primary metabolite, 2-
ethylhexanoic acid, has been shown to be a developmental toxicant in rodents at high oral
doses.[6][7]

7.2 Environmental Fate and Ecotoxicology Specific data on the environmental fate and
ecotoxicity of 2-Ethylhexanamide is scarce. As an amide, it can be expected to undergo
hydrolysis, particularly under acidic or basic conditions, to form 2-ethylhexanoic acid and
ammonia. Biodegradation in soil and water is a likely pathway, although rates have not been
documented. Information on a related compound, 2-ethylhexanenitrile, suggests it is expected
to hydrolyze to 2-ethylhexanoic acid and has a moderate potential for bioaccumulation based
on its predicted Log K_ow.[6] No specific aquatic toxicity data (e.g., LCso for fish, ECso for
Daphnia magna) for 2-Ethylhexanamide has been found.

Conclusion
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2-Ethylhexanamide (CAS: 4164-92-5) is a chemical compound with established utility as a
synthetic intermediate and emerging potential in the field of pharmacology. Its well-defined
physicochemical properties and synthesis routes provide a solid foundation for its application in
research and industry. While its roles in the synthesis of nitriles and hydrometallurgical
extractants are clear, its biological activities as a carbonic anhydrase and amide hydrolase
inhibitor, along with its observed antiepileptic effects, warrant further in-depth investigation. For
drug development professionals, 2-Ethylhexanamide may represent a starting point for the
design of novel therapeutics. However, a comprehensive understanding of its toxicological and
ecotoxicological profile will require further dedicated studies to ensure its safe and sustainable
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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